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Cat. No.: B217997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Uralsaponin B is a triterpenoid saponin isolated from the roots of Glycyrrhiza uralensis,

commonly known as Chinese licorice. As a member of the oleanane-type saponins,

Uralsaponin B has garnered interest within the scientific community for its potential

therapeutic properties, including anti-inflammatory, anti-infective, and anticancer activities. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and known biological activities of Uralsaponin B, supported by available

experimental data and methodologies.

Chemical Structure and Characterization
Uralsaponin B is structurally characterized as an oleanane-type triterpenoid glycoside. The

aglycone backbone is attached to a disaccharide chain composed of two glucuronic acid

moieties. It is a structural isomer of Uralsaponin A, with the distinction lying in the 1→3

glycosidic linkage between the two glucuronic acid residues, in contrast to the 1→2 linkage in

Uralsaponin A.

Molecular Formula: C₄₂H₆₂O₁₆

IUPAC Name: (2S,3S,4S,5R,6R)-6-[(2R,3R,4S,5S,6S)-2-

[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-
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14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-6-carboxy-3,5-

dihydroxyoxan-4-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid

CAS Number: 105038-43-5

Physicochemical and Spectroscopic Data
Comprehensive experimental data for Uralsaponin B is limited. The following tables

summarize the available computed and predicted physicochemical properties, alongside mass

spectrometry data. Detailed experimental spectroscopic data (NMR, IR, UV) for Uralsaponin B
are not readily available in the public domain. For structural elucidation, researchers often rely

on comparative analysis with closely related compounds like Uralsaponin A and other

triterpenoid saponins.

Table 1: Physicochemical Properties of Uralsaponin B

Property Value Source

Molecular Weight 822.9 g/mol PubChem

Monoisotopic Mass 822.40378589 Da PubChem

XLogP3 3.7 PubChem

Topological Polar Surface Area 267 Å² PubChem

Heavy Atom Count 58 PubChem

Complexity 1730 PubChem

Table 2: Mass Spectrometry Data for Uralsaponin B

Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 823.41108 283.9

[M+Na]⁺ 845.39302 285.3

[M-H]⁻ 821.39652 280.6
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Experimental Protocols
Detailed experimental protocols specifically for the isolation, purification, and biological

evaluation of Uralsaponin B are not extensively published. However, general methodologies

employed for the extraction and analysis of saponins from Glycyrrhiza uralensis can be

adapted.

Isolation and Purification of Saponins from Glycyrrhiza
uralensis (General Protocol)
This protocol outlines a general procedure for the extraction and fractionation of saponins from

the roots of G. uralensis, which can be further optimized for the specific isolation of

Uralsaponin B.

Dried roots of
Glycyrrhiza uralensis

Reflux extraction with
100% Methanol

Suspend in H₂O and
partition with Dichloromethane Crude Water ExtractAqueous Phase Partition with

Ethyl Acetate
Ethyl Acetate Extract

(Enriched with Saponins)
EtOAc Phase Column Chromatography

(e.g., Silica Gel, C18) Preparative HPLC Pure Uralsaponin B

Click to download full resolution via product page

General workflow for the isolation of Ur
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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